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An In-depth Technical Guide to the HPE 5945 Switch for Top-of-Rack Deployments in
Research and Drug Development

For researchers, scientists, and drug development professionals, the efficient transfer and
processing of large datasets are paramount. The network infrastructure forms the backbone of
these data-intensive workflows, directly impacting the speed of research and discovery. The
HPE 5945 Switch Series, designed for top-of-rack (ToR) data center deployments, offers high-
performance, low-latency connectivity essential for demanding computational and data-driven
environments. This guide provides a technical deep dive into the capabilities of the HPE 5945
switch, tailored for a scientific audience.

Core Performance and Scalability

The HPE 5945 series is engineered to handle the rigorous demands of high-performance
computing (HPC) clusters, next-generation sequencing (NGS) data analysis, and other data-
intensive scientific applications. Its architecture is optimized for minimizing latency and
maximizing throughput, critical factors in accelerating research timelines.

Quantitative Performance Specifications

The following tables summarize the key performance metrics of the HPE 5945 switch series,
providing a clear comparison of its capabilities.
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Performance Metric

HPE FlexFabric 5945 Switch
Series

Significance in Research
Environments

Switching Capacity

Up to 6.4 This[1][2]

Enables wire-speed
performance for large data
transfers between servers,
crucial for genomic data
processing and large-scale

simulations.

Throughput

Up to 2024 Mpps (Million
packets per second)[1][2]

Ensures that a high volume of
network packets can be
processed without
degradation, important for
applications with high-

frequency, small-packet traffic.

Latency

<1 us (64-byte packets)[1]

Ultra-low latency is critical for
tightly coupled HPC
applications and real-time data
analysis, reducing

computational wait times.

MAC Address Table Size

288K Entries[1]

Supports a large number of
connected devices,
accommodating dense server
racks and virtualized
environments common in

research data centers.

Routing Table Size

324K Entries (IPv4), 162K
Entries (IPv6)[1]

Provides scalability for large
and complex network
topologies, ensuring efficient
routing of data across different

subnets and research groups.
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Model Specific Port Configurations Description

48 x 1/10/25GbE SFP28 ports and 8 x

JQO74A 40/100GbE QSFP28 ports[3]
JQO75A 2-slot modular switch[3][4]
JQO76A 4-slot modular switch[3][4]
JQO77A 32 x 40/100GbE QSFP28 ports[3]

These specifications highlight the switch's capacity to serve as a high-density, high-speed
aggregation point for servers in a ToR architecture, directly connecting powerful computational
resources.

Key Features for Scientific Workflows

The HPE 5945 switch series incorporates several advanced features that are particularly
beneficial for research and drug development environments.

» Data Center Bridging (DCB): Provides a set of enhancements to Ethernet to support lossless
data transmission, which is critical for storage traffic (iISCSI, FCoE) and other sensitive data
streams often found in scientific computing.[3][5] DCB ensures that no data packets are
dropped during periods of network congestion.

 Virtual Extensible LAN (VXLAN): Enables the creation of virtualized overlay networks on top
of the physical infrastructure.[5][6] This is highly valuable for securely isolating different
research projects or datasets, allowing for multi-tenant environments within the same
physical network.

« Intelligent Resilient Framework (IRF): Allows multiple HPE 5945 switches to be virtualized
and managed as a single logical device.[5] This simplifies network management and
enhances resiliency, as the failure of one switch in the IRF fabric does not lead to a complete
network outage.

e Low Latency Cut-Through Switching: The switch can forward a packet as soon as the
destination MAC address is read, without waiting for the entire packet to be received.[3][5]
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This significantly reduces latency, a key advantage for HPC applications that rely on rapid
communication between nodes.

Experimental Protocols: Measuring Network
Performance

To substantiate the performance claims of network hardware, standardized testing
methodologies are employed. While specific internal testing protocols from HPE are
proprietary, the following outlines the general experimental procedures for measuring key
network switch performance metrics, relevant for any researcher looking to validate their
network infrastructure.

Latency Measurement (RFC 2544)

Objective: To measure the time delay a packet experiences as it traverses the switch.
Methodology:

o Test Setup: A dedicated network traffic generator/analyzer is connected to two ports on the
HPE 5945 switch.

o Frame Size: The test is repeated for various frame sizes (e.g., 64, 128, 256, 512, 1024,
1280, 1518 bytes) to understand the latency characteristics across different packet types.

» Traffic Generation: The traffic generator sends a known number of frames at a specific rate
through one port of the switch.

» Timestamping: The analyzer records the timestamp of when each frame is sent and when it
is received on the second port.

o Calculation: Latency is calculated as the difference between the receive time and the send
time for each frame. The average, minimum, and maximum latency values are reported. For
store-and-forward devices, latency will vary with frame size. For cut-through devices, latency
should remain relatively constant.

Throughput Measurement (RFC 2544)
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Objective: To determine the maximum rate at which the switch can forward packets without any
drops.

Methodology:

Test Setup: Similar to the latency test, a traffic generator/analyzer is connected to two ports
on the switch.

o Traffic Profile: A continuous stream of frames of a specific size is sent from the generator to
the switch.

« |terative Testing: The offered load (traffic rate) is increased incrementally. At each step, the
number of frames sent by the generator is compared to the number of frames received by
the analyzer.

e Throughput Determination: The throughput is the highest rate at which the number of
received frames equals the number of sent frames (i.e., zero frame loss). This test is
repeated for different frame sizes.

Visualizing Network Architecture and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and
workflows related to the HPE 5945 switch in a research environment.

Top-of-Rack Deployment Architecture

This diagram shows a typical ToR deployment where HPE 5945 switches connect servers
within a rack and then aggregate uplinks to the core network.
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Caption: Typical Top-of-Rack data center design with HPE 5945 switches.

Logical Workflow for HPC Data Processing

This diagram illustrates a simplified logical workflow for processing large datasets in an HPC
environment, highlighting the role of the network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [HPE 5945 switch for top-of-rack deployment].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669747#hpe-5945-switch-for-top-of-rack-
deployment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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